BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Glycolaldehyde-1-13C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glycolaldehyde-1-13C

Cat. No.: B583812

Essential Safety and Handling Guide for
Glycolaldehyde-1-13C

This guide provides immediate and essential safety and logistical information for handling
Glycolaldehyde-1-13C, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe handling, storage, and
disposal of this isotopically labeled compound.

. Compound and Hazard Identification

Glycolaldehyde-1-13C is a stable isotope-labeled form of glycolaldehyde. While stable
isotopes are not radioactive, the chemical properties of the compound remain the primary
consideration for safe handling.[1] Glycolaldehyde is a combustible material and can be
irritating to the eyes, skin, and respiratory tract.

Quantitative Data Summary
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Property Value Source
Chemical Formula 13CCH40:2
Molecular Weight 61.04 g/mol [2]

Typically supplied as a liquid

Form solution (e.g., 0.1 M in water)

or solid
Storage Temperature 2-8°C or -20°C for solutions [2]
Isotopic Purity >99 atom % 13C

Il. Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical to minimize exposure.
The following PPE is recommended for all procedures involving Glycolaldehyde-1-13C.
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PPE Category

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical splash goggles or a
full-face shield.[3]

Protects against splashes of
the solution and potential

vapors.

Hand Protection

Nitrile or other chemically
resistant gloves.[1] Latex

gloves are not recommended.

[3]

Prevents skin contact. Always
inspect gloves for integrity

before use.

Body Protection

A lab coat with long sleeves or

a chemical-protective apron.[3]

Protects against splashes and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. A
chemical fume hood is
recommended, especially
when handling powders or
creating aerosols.[1] For spills
or large-scale work, a

respirator may be necessary.

[3]

Minimizes inhalation of any

aerosols or vapors.

Footwear

Closed-toed shoes made of an

impervious material.[3]

Protects feet from spills.

lll. Safe Handling and Operational Plan

Adherence to a strict operational workflow is essential for safety and to maintain the integrity of

the compound.

A. Preparation and Handling

o Area Designation: Designate a specific area for handling Glycolaldehyde-1-13C to prevent

cross-contamination.[1]
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» Ventilation: All handling of the compound, especially if in powdered form or if aerosols may
be generated, should be conducted in a certified chemical fume hood.[1]

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
handling the compound.

» Dispensing: If working with a solution, carefully measure the required amount. If working with
a solid, use appropriate tools to handle the powder and avoid creating dust.

e Avoid Incompatibilities: Keep the compound away from strong oxidizers, bases, and acids,
with which it can react violently.[4]

B. Storage

o Temperature: Store Glycolaldehyde-1-13C solutions at the recommended temperature,
typically between 2-8°C or at -20°C, to ensure stability.[2]

» Container: Keep the container tightly closed and store it in a dry, well-ventilated place.[5]

o Labeling: Ensure the container is clearly labeled with the compound name and any relevant
hazard information.

IV. Spill and Disposal Plan

A clear plan for managing spills and waste is crucial.

A. Spill Response

o Evacuate: If a significant spill occurs, evacuate the immediate area.
» Ventilate: Ensure the area is well-ventilated.

o PPE: Before cleaning, don the appropriate PPE, including respiratory protection if necessary.

[3]

o Containment: For liquid spills, use absorbent granules to contain the material.[3] For solid
spills, carefully sweep or vacuum the material, avoiding dust generation.
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e Cleanup: Clean the spill area with soap and water.[1]

o Disposal: Place all contaminated materials into a sealed, labeled container for proper
disposal.

B. Waste Disposal

e Regulations: Dispose of waste containing Glycolaldehyde-1-13C in accordance with local,
state, and federal regulations for chemical waste.[1]

o Containers: Use designated, labeled containers for chemical waste.

e Unlabeled Compound Procedures: The disposal procedures for this stable isotope-labeled
compound are generally the same as for the unlabeled version.[1] Do not empty into drains.

[4]

V. Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the safe
handling of Glycolaldehyde-1-13C.
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Start: Prepare for Handling
Glycolaldehyde-1-13C

l

1. Conduct Risk Assessment

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Ventilated Work Area
(Chemical Fume Hood)

4. Handle Compound

Spill Occurred?

5. Store Properly
(2-8°C or -20°C, Tightly Sealed)

Execute Spill Response Protocol

6. Dispose of Waste
(Follow Chemical Waste Guidelines)

7. Decontaminate Work Area
and Remove PPE

:

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Glycolaldehyde-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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